Cas no 176508-82-0 (Benzoic acid, 4-(difluoromethoxy)-3,5-difluoro-)

• Product Name: Benzoic acid, 4-(difluoromethoxy)-3,5-difluoro-
• CAS No: 176508-82-0
• MF: C₈H₄F₄O₃
• MW: 224.109176635742
• CID: 1364239
• PubChem ID: 19956752
• Update Time: 2025-04-20

Benzoic acid, 4-(difluoromethoxy)-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(difluoromethoxy)-3,5-difluoro-
• SCHEMBL6740471
• 176508-82-0
• AKOS018446986
• HFLCGDGUPMGALR-UHFFFAOYSA-N
• 3,5-Difluoro-4-(difluoromethoxy)benzoic acid
• 4-(difluoromethoxy)-3,5-difluorobenzoic acid

• Inchi： 1S/C8H4F4O3/c9-4-1-3(7(13)14)2-5(10)6(4)15-8(11)12/h1-2,8H,(H,13,14)
• InChI Key： HFLCGDGUPMGALR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1OC(F)F)F

Computed Properties

• Exact Mass: 224.00962
• Monoisotopic Mass: 224.00965663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53